Cas no 166168-16-7 (tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate)

• Product Name: tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate
• CAS No: 166168-16-7
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD04112680
• CID: 136836
• PubChem ID: 2756046
• Update Time: 2025-11-01

tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, N-[[trans-4-(aminomethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester
• tert-Butyl ((trans-4-(aminomethyl)cyclohexyl)methyl)carbamate
• tert-Butyl (trans-4-aminomethylcyclohexylmethyl)-carbamate
• tert-butyl N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate
• trans-4-(Boc-aminomethyl)-cyclo- hexanemethanamine
• TRANS-4-(BOC-AMINOMETHYL)-CYCLOHEXANEMETHANAMINE
• tert-Butyl,(trans-4-(aminomethyl)cyclohexyl)methyl)carbamate
• trans-4-(Boc-aminomethyl)cyclohexanemethanamine
• trans-4-(Boc-aminomethyl)cyclohexanemethylamine
• trans-L-4-(Boc-aminomethyl)-cyclohexane methanamine
• tert-Butyl (trans-4-aminomethylcyclohexylmethyl)carbamate
• BOC-1,4-DAMCH
• Boc-1,4-trans-DAMCH*HCl
• N-T-BUTYLOXYCARBONYL-1,4-TRANS-DIAMINOMETHYL-CYCLOHEXANE
• N-TERT-BUTYLOXYCARBONYL-1,4-TRANS-DIAMINOMETHYL-CYCLOHEXANE
• Trans tert-butyl (4-(aminomethyl)cyclohexyl)methyl)carbamate
• trans-L-4-(Boc-Aminomethyl)cyclohexane methanamine
• tert-butyl N-{[4-(aminomethyl)cyclohexyl]methyl}carbamate
• trans-(4-Aminomethyl-cyclohexylmethyl)-carbamic acid tert-butyl ester
• N-T-BUTYLOXYCARBONYL-1,4-TRANS-DIAMINOMETHYL-CYCLOHEXA
• tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate
• cis-(4-aminomethyl-cyclohexylmethyl)-carbamic acid tert-butyl ester
• trans- (4-aminomethyl-cyclohexylmethyl)-carbamic acid tert-butyl ester
• NYXOBVVHJZENCO-PHIMTYICSA-N
• EN300-214968
• N-mono(Boc)-1,4-cyclohexane-bis(methylamine)
• trans-4-(boc-aminomethyl)cyclohexane methanamine
• AKOS015911192
• n-{[trans-4-(aminomethyl)cyclohexyl]methyl}(tert-butoxy)carboxamide
• SCHEMBL3943109
• Carbamic acid, N-[[trans-4-(aminomethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester
• tert-Butyl {[trans-4-(aminomethyl)cyclohexyl]methyl}carbamate
• CS-0053999
• trans-L-4-(Boc-aminomethyl)-cyclohexane methanamine, AldrichCPR
• TERT-BUTYL N-{[(1R,4R)-4-(AMINOMETHYL)CYCLOHEXYL]METHYL}CARBAMATE
• Boc-1,4-trans-damch hcl
• tert-butylN-{[4-(aminomethyl)cyclohexyl]methyl}carbamate
• AMY14629
• NYXOBVVHJZENCO-UHFFFAOYSA-N
• trans-N-Boc-1,4-di(aminomethyl)cyclohexane
• trans-(4-aMinoMethyl-cyclohexylMethyl)-carbaMic acid tert- butyl ester
• rel-tert-Butyl (((1s,4s)-4-(aminomethyl)cyclohexyl)methyl)carbamate
• tert-butyl {[trans-4-(aminomethyl)cyclohexyl]methyl}-carbamate
• SCHEMBL1071146
• trans-(4-aminomethyl-cyclohexylmethyl) carbamic acid tert-butyl ester
• CS-0210566
• EN300-201356
• Q-102389
• BCP11747
• tert-Butyl {[4-(aminomethyl)cyclohexyl]methyl}carbamate
• tert-butyl {[trans-4-(aminomethyl)cyclo-hexyl]methyl}carbamate
• tert-butyl (trans-4-(aminomethyl)cyclohexyl)methylcarbamate
• AKOS015919532
• NYXOBVVHJZENCO-XYPYZODXSA-N
• tert-butyl {[trans-4-(aminomethyl)-cyclohexyl]methyl}carbamate
• AKOS023804858
• FT-0602377
• Carbamic acid, [[4-(aminomethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl {[trans-4-(amino-methyl)cyclohexyl]methyl}carbamate
• 166168-16-7
• tert-butyl {[trans-4-(aminomethyl)cyclohexyl]-methyl}carbamate
• SCHEMBL9885659
• n-tert-butoxycarbonyl-trans-1,4-cyclohexane bis(methylamine)
• SCHEMBL3322786
• 174959-91-2
• MFCD04112680
• DTXSID20373208
• SCHEMBL9885062
• (4-aminomethyl-cyclohexylmethyl)-carbamic acid tert-butyl ester
• SB11031
• SY037321
• AS-36986
• trans-4-(Boc-aMinoMethyl)cyclohexaneMethylaMine, 97%
• trans-4-(Boc-aminomethyl)cyclohexanemethanamine, 99.3%
• DB-012566
• tert-butyl ((1r,4r)-4-(aminomethyl)cyclohexyl)methylcarbamate
• DB-344418

• MDL： MFCD04112680
• Inchi： 1S/C13H26N2O2/c1-13(2,3)17-12(16)15-9-11-6-4-10(8-14)5-7-11/h10-11H,4-9,14H2,1-3H3,(H,15,16)
• InChI Key： NYXOBVVHJZENCO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCC(CN)CC1)=O

Computed Properties

• Exact Mass: 242.19900
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 1.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 64.35000
• LogP: 3.36740

tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate

Research Brief on tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate (CAS: 166168-16-7) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate (CAS: 166168-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic implications. The compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

Recent studies have focused on the structural optimization of tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its role as a scaffold for designing novel inhibitors of the SARS-CoV-2 main protease, showcasing its potential in antiviral drug development. The study employed molecular docking and kinetic assays to validate the binding affinity of derivatives of this compound, revealing promising IC50 values in the low micromolar range. These findings underscore the compound's utility in addressing emerging viral threats.

In addition to its antiviral applications, tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate has been investigated for its role in central nervous system (CNS) drug development. Research published in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into neuroprotective agents targeting amyloid-beta aggregation. The study reported that derivatives of this compound exhibited significant reduction in amyloid fibril formation in vitro, suggesting potential applications in Alzheimer's disease therapeutics. The cyclohexylmethylamine moiety was identified as critical for blood-brain barrier penetration, a crucial factor in CNS drug design.

The synthetic accessibility of tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development detailed an improved synthetic route with enhanced yield (85%) and purity (>99%), utilizing flow chemistry techniques. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications. The optimized protocol features a telescoped three-step sequence from commercially available trans-4-(aminomethyl)cyclohexanecarboxylic acid.

Emerging applications in targeted drug delivery systems have further expanded the utility of this compound. Researchers have recently conjugated tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate derivatives to nanoparticle carriers for tumor-specific delivery of chemotherapeutic agents. Preliminary in vivo results, published in the Journal of Controlled Release (2024), demonstrated improved pharmacokinetic profiles and reduced off-target effects compared to conventional formulations. The compound's structural features enable both covalent attachment to delivery vehicles and facile modification for tissue-specific targeting.

Looking forward, the unique chemical properties of tert-butyl trans-N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate position it as a valuable building block for next-generation therapeutics. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. The compound's structural flexibility, combined with its demonstrated biological activity across multiple target classes, suggests it will remain an important tool in medicinal chemistry for years to come. Future studies will likely focus on expanding its applications to additional disease areas and further optimizing its drug-like properties.